Cas no 101-86-0 (α-Hexylcinnamaldehyde)

α-Hexylcinnamaldehyde structure
Product name:α-Hexylcinnamaldehyde
α-Hexylcinnamaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzylideneoctanal
- Hexylcinnamaldehyde
- Alpha-Hexylcinnamadehyde
- alpha-n-Hexylcinnamaldehyde
- Alpha-Hexyl cinnamic aldehyde
- alpha-Hexylcinnamaldehyde
- (Z)-2-benzylideneoctanal
- HEXYLCINNAMALDEHYDE(SG)
- Hexylcinnamic aldehyde (purified)
- α-Hexylcinnamaldehyde
- α-Hexylcinnamic aldehyde
- 2-Hexyl-3-phenyl-2-propenal
- 2-Hexyl-3-phenylacrylaldehyde
- 2-hexyl-3-phenylpropenal
- 3-phenyl-2-hexylprop-2-enal
- A-HEXYLCINNAMALDEHYDE
- FEMA 2569
- HCA
- HEXYL CINNAMAL
- hexyl cinnamic aldehyde
- jasminolene
- JASMONAL H
- 2-(Phenylmethylidene)octanal
- Alpha-Hexyl
- α-n-hexylcinnamal
- α-Hexylcinnamaldehyd
- Octanal, 2-(phenylmethylene)-
- DSSTox_CID_6684
- 2-(Phenylmethylene)octanal
- .alpha.-Hexylcinnamaldehyde
- alpha-Hexylcinnamic aldehyde
- DSSTox_RID_78182
- DSSTox_GSID_26684
- alpha-hexyl cinnamaldehyde
- hexyl cinnamaldehyde
- alpha-hexyl-cinnamaldehyde
- alpha-hexyl-cinnamaidehyde
- alpha-n-hexyl cinnamaldehyde
- GUUHFMWKWLOQMM-UHFFFA
- (2E)-2-(phenylmethylidene)octanal
- LS-14416
- 2-Hexylcinnamaldehyde
- alpha-Hexylcinnamaldehyde, technical grade, 85%
- CHEMBL1449245
- alfa-Hexyl Cinnam Aldehyde
- Epitope ID:117426
- alpha-hexylcinna-maldehyde
- alpha-Hexylcinnamaldehyde, (2E)-
- a-Hexylcinnamaldehyde, 8CI
- alpha-Hexyl-beta-phenylacrolein
- SCHEMBL113170
- Tox21_300142
- .alpha.-n-Hexyl-.beta.-phenylacrolein
- DTXSID401020801
- 2-(phenylmethylene)-octanal
- (2E)-2-benzylideneoctanal
- NCGC00090930-01
- NSC-46150
- UNII-E9947QRR9O
- Octanal, 2-(phenylmethylene)-, (2E)-
- W-108898
- OCTANAL, 2-(PHENYLMETHYLENE)-, (E)-
- .ALPHA.-HEXYLCINNAMALDEHYDE, (2E)-
- NCGC00090930-02
- alpha -N-hexyl-alpha -hexylcinnamaldehyde
- E9947QRR9O
- MFCD00006989
- SMR001261427
- NCGC00254188-01
- DTXCID806684
- (E)-2-benzylideneoctanal
- Hexyl cinnamic aldehyde (VAN)
- 2-(Phenylmethylene)octanal, 9CI
- MLS002174256
- CAS-101-86-0
- ?-Hexylcinnamaldehyde
- WLN: VHY6 & U1R
- 165184-98-5
- -Hexyl-3-phenyl-propenal
- 101-86-0
- (2Z)-2-Hexyl-3-phenyl-2-propenal
- DTXSID4026684
- alpha-n-Hexyl-beta-phenylacrolein
- EN300-18426
- alpha-Hexylcinnamyl aldehyde
- Hexylzimtaldehyd
- Z57936859
- Hexylcinnamal 2000 microg/mL in Acetonitrile
- alpha -hexylcinnamic aldehyde
- Cinnamaldehyde, alpha -hexyl-
- HMS3039O14
- 2-(phenylmethylene)octanal (.beta.-hexyl cinnamaldehyde)
- alpha -N-hexyl-beta -phenylacrolein
- NSC46150
- 2-Hexenyl cynnamaldehyde
- EC 639-566-4
- VS-08571
- alpha-Hexylcinnamaldehyde, >=95%, stabilized, FG
- 2-HEXYL-(E)-CINNAMALDEHYDE
- Tox21_202301
- 2-Hexyl-3-phenyl-propenal
- alpha -hexylcinnamaldehyde
- Q412025
- NSC406799
- n-Hexyl cinnamaldehyde
- alpha-Hexylcinnamaldehyde, analytical reference material
- HY-W014118
- .alpha.-Hexylcinnamic aldehyde
- (2E)-alpha-n-hexylcinnamaldehyde
- CHEBI:55365
- 2-[(E)-benzylidene]octanal
- NCGC00259850-01
- CS-W014834
- NSC-406799
- AKOS015839664
- Hexylcinnamal
-
- MDL: MFCD00006989
- Inchi: 1S/C15H20O/c1-2-3-4-6-11-15(13-16)12-14-9-7-5-8-10-14/h5,7-10,12-13H,2-4,6,11H2,1H3
- InChI Key: GUUHFMWKWLOQMM-UHFFFAOYSA-N
- SMILES: O=C([H])C(=C([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 216.15100
- Monoisotopic Mass: 216.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- XLogP3: 4.8
Experimental Properties
- Color/Form: Pale yellow liquid
- Density: 0.95 g/mL at 25 °C(lit.)
- Boiling Point: 174-176 °C/15 mmHg(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: n20/D 1.55(lit.)
- Solubility: water: soluble0.005g/L at 25°C
- PSA: 17.07000
- LogP: 4.23930
- FEMA: 2569
- Solubility: Soluble in ethanol (1 M1 in 1 ml 90% ethanol), most non-volatile oils and mineral oils, insoluble in glycerol, propylene glycol and water.
- Color/Form: 2000 μg/mL in methanol
α-Hexylcinnamaldehyde Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H314,H317,H413
- Warning Statement: P280,P305+P351+P338,P310
- Hazardous Material transportation number:UN 3265 8/PG 3
- WGK Germany:2
- Hazard Category Code: 43
- Safety Instruction: S26-S36/37/39-S45-S36
- RTECS:GD6560000
-
Hazardous Material Identification:
- Safety Term:S26;S36/37/39;S45
- Storage Condition:2-8°C
- Risk Phrases:R34
α-Hexylcinnamaldehyde Customs Data
- HS CODE:2912299000
- Customs Data:
China Customs Code:
2912299000Overview:
2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
α-Hexylcinnamaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD113478-5g |
2-Benzylideneoctanal |
101-86-0 | 90% | 5g |
¥36.0 | 2022-03-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011958-100ml |
α-Hexylcinnamaldehyde |
101-86-0 | 92% | 100ml |
¥111 | 2023-09-11 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1015091-500g |
α-Hexylcinnamaldehyde |
101-86-0 | 92% | 500g |
¥316 | 2023-04-17 | |
abcr | AB136701-25 ml |
alpha-n-Hexylcinnamaldehyde, 90%; . |
101-86-0 | 90% | 25 ml |
€44.90 | 2024-04-21 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 78724-100MG |
α-Hexylcinnamaldehyde |
101-86-0 | 100mg |
¥1672.57 | 2023-10-22 | ||
abcr | AB136701-500 ml |
alpha-n-Hexylcinnamaldehyde, 90%; . |
101-86-0 | 90% | 500 ml |
€100.40 | 2024-04-21 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011958-25ml |
α-Hexylcinnamaldehyde |
101-86-0 | 92% | 25ml |
¥50 | 2023-09-11 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H21910-500ml |
2-Benzylideneoctanal |
101-86-0 | 90% | 500ml |
¥428.0 | 2023-09-07 | |
TRC | H295705-100g |
a-Hexylcinnamaldehyde |
101-86-0 | 100g |
$ 138.00 | 2023-09-07 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1015091-1kg |
α-Hexylcinnamaldehyde |
101-86-0 | 92% | 1kg |
¥493 | 2023-04-17 |
α-Hexylcinnamaldehyde Related Literature
-
Peter Leonard,Simone Budow Org. Biomol. Chem., 2009,7, 1374-1387
-
Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Bastian C. Krüger,Sven Meyer,Tim Schäfer Phys. Chem. Chem. Phys., 2016,18, 22355-22363
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
-
Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
- Other Chemical additives
- Natural Products and Extracts Flavors and Fragrances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:101-86-0)α-Hexylcinnamaldehyde

Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:101-86-0)alpha-Hexylcinnamaldehyde

Purity:99.9%
Quantity:200kg
Price ($):Inquiry